Cas no 1905484-46-9 (5-Bromo-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Bromo-1H-pyrazole-3-carboxylic acid
• CAS No: 1905484-46-9
• MF: C₄H₃BrN₂O₂
• MW: 190.982819795609
• MDL: MFCD22395739
• CID: 4709576
• PubChem ID: 21218106
• Update Time: 2025-06-13

5-Bromo-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrazole-3-carboxylic acid
• 3-Bromo-1H-pyrazole-5-carboxylic acid
• 5-Bromopyrazole-3-carboxylic Acid
• 6022AA
• NE37921
• SB12340
• SY036625
• AK128451
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-
• ST2406084
• AB0069909
• Z2216720860
• 1905484-46-9
• MFCD22395739
• DS-5864
• D80317
• 5-bromo-1H-pyrazole-3-carboxylicacid
• MFCD21605341
• EN300-173989
• AKOS016000962
• 1328893-16-8
• Z1416184726
• CS-W006919
• DTXSID00611418
• DA-12273
• AC-29468
• CS-0213819
• SCHEMBL15648067

• MDL： MFCD22395739
• Inchi： 1S/C4H3BrN2O2/c5-3-1-2(4(8)9)6-7-3/h1H,(H,6,7)(H,8,9)
• InChI Key： OOKGNGYUNBYGEL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=NN1

Computed Properties

• Exact Mass: 189.93779g/mol
• Monoisotopic Mass: 189.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.1

Additional information on 5-Bromo-1H-pyrazole-3-carboxylic acid

Introduction to 5-Bromo-1H-pyrazole-3-carboxylic acid (CAS No: 1905484-46-9)

5-Bromo-1H-pyrazole-3-carboxylic acid is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. With the CAS number 1905484-46-9, this compound serves as a versatile building block for the synthesis of various biologically active molecules. Its molecular structure, featuring a brominated pyrazole core linked to a carboxylic acid group, makes it an attractive candidate for medicinal chemistry applications. The presence of both bromine and carboxylic acid functionalities provides multiple handles for further chemical modifications, enabling the development of novel compounds with tailored pharmacological properties.

The pyrazole scaffold is a well-known pharmacophore in drug discovery, contributing to the activity of numerous therapeutic agents across different disease areas. The introduction of a bromine atom at the 5-position and a carboxylic acid group at the 3-position enhances the reactivity and diversity of this compound, making it particularly valuable for structure-activity relationship (SAR) studies. Recent advancements in synthetic methodologies have further expanded the utility of 5-Bromo-1H-pyrazole-3-carboxylic acid, allowing for efficient access to derivatives with enhanced biological activity.

In recent years, 5-Bromo-1H-pyrazole-3-carboxylic acid has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor interactions, which are crucial for therapeutic intervention. The bromine substituent, in particular, has been leveraged to facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. These reactions are pivotal in generating libraries of compounds for high-throughput screening (HTS) campaigns.

One notable application of 5-Bromo-1H-pyrazole-3-carboxylic acid is in the synthesis of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The pyrazole moiety is known to interact with ATP-binding pockets in kinases, making it an ideal scaffold for designing potent inhibitors. Researchers have utilized derivatives of this compound to develop molecules that exhibit high selectivity and efficacy against specific kinases. The carboxylic acid group further allows for conjugation with other pharmacophores or biomolecules, enhancing drug-like properties such as solubility and bioavailability.

Another area where 5-Bromo-1H-pyrazole-3-carboxylic acid has shown promise is in the development of antiviral agents. The unique structural features of this compound have been exploited to design inhibitors targeting viral proteases and polymerases. For example, modifications at the 5-bromine and 3-carboxyl positions have led to derivatives with improved antiviral activity against RNA viruses. These findings highlight the importance of 5-Bromo-1H-pyrazole-3-carboxylic acid as a key intermediate in antiviral drug discovery.

The synthesis of 5-Bromo-1H-pyrazole-3-carboxylic acid can be achieved through several routes, including bromination of pyrazole derivatives and carboxylation strategies. Modern synthetic approaches often employ transition-metal catalysis to achieve regioselective functionalization, minimizing side reactions and improving yields. Advances in flow chemistry have also enabled scalable production of this compound, making it more accessible for industrial applications. Such innovations underscore the growing importance of 5-Bromo-1H-pyrazole-3-carboxylic acid in both academic research and pharmaceutical development.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from 5-Bromo-1H-pyrazole-3-carboxylic acid scaffolds. Molecular docking studies have revealed that structural modifications at key positions can significantly enhance binding affinity to target proteins. This computational guidance has accelerated the discovery process by prioritizing promising candidates for experimental validation. Such integrative approaches highlight the synergy between experimental chemistry and computational modeling in optimizing drug candidates.

The biological evaluation of derivatives derived from 5-Bromo-1H-pyrazole-3-carboxylic acid has yielded several compelling results. In vitro assays have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, preclinical studies have shown that certain derivatives exhibit neuroprotective properties by modulating neurotransmitter receptors. These findings suggest broad therapeutic potential for compounds based on this scaffold.

The future direction of research involving 5-Bromo-1H-pyrazole-3-carboxylic acid is likely to focus on expanding its utility in drug discovery through innovative synthetic strategies and interdisciplinary collaborations. Integration with artificial intelligence (AI) tools for de novo design and machine learning-driven optimization promises to unlock new opportunities for developing next-generation therapeutics. Furthermore, exploring its role in emerging therapeutic areas such as immuno-oncology may uncover novel applications that were previously unconsidered.

In conclusion, 5-Bromo-1H-pyrazole-3-carboxylic acid (CAS No: 1905484-46-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules across diverse therapeutic categories. As synthetic methodologies continue to evolve and computational techniques become more sophisticated, the role of this compound is expected to grow even further, contributing to advancements in drug discovery and development.